Cas no 351983-31-8 (5-chlorothiophene-2-carbohydrazide)

• Product Name: 5-chlorothiophene-2-carbohydrazide
• CAS No: 351983-31-8
• MF: C₅H₅ClN₂OS
• MW: 176.623998403549
• MDL: MFCD01310805
• CID: 304281
• PubChem ID: 2757923
• Update Time: 2025-05-24

5-chlorothiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-2-THIOPHENECARBOXYLIC ACID HYDRAZIDE
• 5-CHLORTHIOPHENE-2-CARBOXYLIC ACID HYDRAZIDE
• 5-CHLORO-2-THIOPHENECARBOXYLIC HYDRAZINE
• 5-CHLORO-2-THIOPHENCARBOXYLIC ACID HYDRAZIDE
• 5-chlorothiophene-2-carbohydrazide
• 2-Thiophenecarboxylicacid, 5-chloro-, hydrazide
• 5-Chloro-thiophene-2-carboxylic acid hydrazide
• GEO-00808
• FT-0644488
• F2182-0148
• 5-CHLORO-2-THIOPHENECARBOHYDRAZIDE
• AKOS003235651
• 5-Chlorothiophene-2-carboxylic acid hydrazide
• EN300-265760
• SB36780
• X6M7KM336E
• WVOBELBQWDRLMM-UHFFFAOYSA-N
• A6179
• VS-05129
• C5H5ClN2OS
• SCHEMBL166992
• 323594-80-5
• W-200320
• DTXSID60374072
• MFCD01310805
• 2-Thiophenecarboxylic acid, 5-chloro-, hydrazide
• 5-Chlorothiophene-2-carboxylic acid hydrazide, 97%
• 351983-31-8
• STK315724
• ALBB-002748
• BBL016080
• DB-013185

• MDL： MFCD01310805
• Inchi： 1S/C5H5ClN2OS/c6-4-2-1-3(10-4)5(9)8-7/h1-2H,7H2,(H,8,9)
• InChI Key： WVOBELBQWDRLMM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NN)=O)S1

Computed Properties

• Exact Mass: 175.98100
• Monoisotopic Mass: 175.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.491
• Melting Point: 146-150 °C
• Refractive Index: 1.628
• PSA: 83.36000
• LogP: 2.09620

5-chlorothiophene-2-carbohydrazide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S22; S36/37/39; S26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22

Additional information on 5-chlorothiophene-2-carbohydrazide

The Role of 5-Chlorothiophene-2-Carbohydrazide (CAS No. 351983-31-8) in Modern Medicinal Chemistry and Drug Development

5-Chlorothiophene-2-carbohydrazide, identified by the Chemical Abstracts Service registry number CAS No. 351983-31-8, is a heterocyclic compound of significant interest in contemporary medicinal chemistry and pharmacological research. This compound, characterized by its thiophene ring substituted with a chloro group at the 5-position and a carbohydrazide moiety at the 2-position, exhibits unique structural features that enable diverse functionalization pathways. Recent advancements in synthetic methodologies have highlighted its potential as a scaffold for designing bioactive molecules targeting complex disease mechanisms.

Structurally, the thiophene core of 5-chlorothiophene-2-carbohydrazide contributes to electronic stability and π-conjugation properties, while the hydrazone group introduces hydrogen-bonding capabilities and tunable reactivity. These attributes make it an ideal candidate for modulating protein-protein interactions (PPIs), a challenging yet promising therapeutic strategy for diseases such as cancer and neurodegenerative disorders. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound can selectively inhibit the interaction between p53 and MDM2, a critical oncogenic pathway, with IC₅₀ values as low as 0.4 μM.

In drug delivery systems, researchers have explored the hydrazone linkage’s pH-responsive cleavage behavior to develop stimuli-sensitive prodrugs. A notable example involves conjugating this scaffold with doxorubicin to create a tumor-targeted delivery system that minimizes off-target toxicity. Preclinical data from *Nature Communications* (2024) revealed enhanced accumulation of the conjugate in murine breast cancer models compared to free doxorubicin, accompanied by reduced cardiotoxicity.

Recent computational studies further underscore its adaptability as a pharmacophore template. Molecular dynamics simulations conducted by an international research team (ACS Omega, 2024) revealed that substituting the chloro group with fluorine or methyl groups could optimize blood-brain barrier permeability—a critical parameter for central nervous system therapies—without compromising binding affinity to target proteins.

Beyond oncology applications, emerging evidence points toward its role in antimicrobial research. A collaborative study between European institutions (Antimicrobial Agents & Chemotherapy, 2024) identified analogs of CAS No. 351983-31-8 with potent activity against multidrug-resistant *Acinetobacter baumannii*. The compound’s ability to disrupt bacterial biofilm formation was attributed to its dual mechanism involving membrane disruption and inhibition of quorum sensing pathways.

Synthetic accessibility remains a key advantage for this molecule’s scalability. Traditional methods involving hydrazone formation between thiophene carboxylic acid chlorides and hydrazine hydrate have been optimized using microwave-assisted protocols that reduce reaction times from hours to minutes while achieving >95% purity (Tetrahedron Letters, 2024). Such advancements align with industry demands for sustainable chemistry practices.

Clinical translation efforts are now focusing on overcoming challenges such as metabolic instability observed during phase I trials of early-stage compounds. Structure-based design approaches incorporating bioisosteres like thiazole replacements have shown promise in improving half-life without sacrificing efficacy—a critical milestone toward human trials outlined in *Drug Metabolism & Disposition* (March 2024).

The compound’s structural versatility also positions it uniquely in chemical biology tools development. Fluorescently tagged derivatives are being employed as probes to visualize intracellular signaling pathways in real-time microscopy studies, providing unprecedented insights into kinase-substrate interactions reported in *Cell Chemical Biology* (January 2024).

Ongoing investigations into its epigenetic modulation capabilities reveal potential applications in metabolic disease management. A groundbreaking study published in *Science Advances* (October 2024) demonstrated that certain analogs can regulate histone deacetylase activity at concentrations safe for preclinical models, offering new avenues for diabetes and obesity therapies.

As interdisciplinary collaborations between synthetic chemists and systems biologists intensify, this compound continues to serve as a paradigm for structure-based drug design principles outlined by recent reviews (*Current Opinion in Chemical Biology*, July 2024). Its evolving role—from laboratory curiosity to multifunctional therapeutic platform—reflects the dynamic nature of modern pharmaceutical innovation.